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Compound of Interest

Compound Name:
4-Bromo-3-fluoro-2-methylpyridine

hbr

CAS No.: 2177265-13-1

Cat. No.: B2511592 Get Quote

4-Bromo-3-fluoro-2-methylpyridine and its hydrobromide salt are heterocyclic compounds of

significant interest in medicinal chemistry and drug development. As substituted pyridines, they

serve as versatile scaffolds and intermediates in the synthesis of complex organic molecules

with potential therapeutic applications. The strategic placement of bromo, fluoro, and methyl

groups on the pyridine ring imparts a unique reactivity profile, making it a valuable synthon for

various chemical transformations, including palladium-catalyzed cross-coupling reactions and

nucleophilic aromatic substitutions.[1][2]

However, the very features that make this compound chemically useful also necessitate a

thorough understanding and rigorous implementation of safety protocols. This guide, intended

for researchers, scientists, and drug development professionals, provides a comprehensive

overview of the safety considerations, handling procedures, and emergency responses

associated with 4-Bromo-3-fluoro-2-methylpyridine HBr. While a specific Safety Data Sheet

(SDS) for the hydrobromide salt is not readily available, this document synthesizes information

from the SDS of the free base, related brominated pyridines, and established principles of

chemical safety to offer a robust framework for its responsible use in a laboratory setting.

Hazard Identification and Analysis
The primary hazards associated with 4-Bromo-3-fluoro-2-methylpyridine are typical of many

halogenated and substituted aromatic compounds. The GHS (Globally Harmonized System of
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Classification and Labelling of Chemicals) classifications for the free base provide a strong

indication of the potential risks.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.

Expert Analysis of the Hazard Profile:

Skin and Eye Irritation: The presence of the electron-withdrawing fluorine and bromine

atoms, combined with the overall electrophilic nature of the pyridine ring, contributes to the

compound's irritant properties. Direct contact with the skin can lead to redness, inflammation,

and discomfort.[3] More seriously, exposure to the eyes can cause significant irritation and

potential damage if not promptly addressed.[3]

Respiratory Irritation: As a solid, 4-Bromo-3-fluoro-2-methylpyridine HBr can be easily

aerosolized, especially during weighing and transfer. Inhalation of the dust can irritate the

mucous membranes and the respiratory tract, leading to coughing, shortness of breath, and

inflammation.[4]

Toxicity: While specific toxicological data for this compound is limited, related brominated

pyridines are classified as toxic if swallowed, in contact with skin, or if inhaled.[5] It is prudent

to handle 4-Bromo-3-fluoro-2-methylpyridine HBr with the assumption of similar toxicity.

Reactivity: Substituted bromopyridines are known to be reactive, particularly in the presence

of strong bases, nucleophiles, and catalysts for cross-coupling reactions.[1][6] While

generally stable under standard laboratory conditions, the potential for unforeseen reactivity

should always be considered when designing experiments.
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Risk Assessment and Mitigation: A Framework for
Safe Laboratory Practice
A proactive approach to safety is paramount when working with 4-Bromo-3-fluoro-2-
methylpyridine HBr. The following protocols are designed to minimize exposure and mitigate

risks.

Engineering Controls
Fume Hood: All handling of 4-Bromo-3-fluoro-2-methylpyridine HBr, including weighing,

transfer, and use in reactions, must be conducted in a certified chemical fume hood.[7][8]

This is the primary engineering control to prevent inhalation of dust and vapors.

Ventilation: Ensure adequate general laboratory ventilation to supplement the localized

extraction of the fume hood.[8]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory

to protect against splashes and airborne particles.[3][9]

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Inspect gloves for

any signs of degradation or perforation before use and change them frequently, especially

after direct contact with the compound.[7]

Protective Clothing: A flame-resistant lab coat should be worn at all times in the laboratory.

Ensure it is fully buttoned to provide maximum coverage.[7]

Respiratory Protection: For situations with a high potential for aerosolization, such as

cleaning up a large spill, a NIOSH-approved respirator may be necessary.[3]

Safe Handling Protocols
Preparation: Before handling the compound, ensure that the fume hood is operational and

uncluttered. Have all necessary equipment, including spatulas, weighing paper, and reaction

vessels, readily available.

Weighing and Transfer:
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Perform all weighing operations within the fume hood.

Use a micro-spatula to carefully transfer the solid, avoiding any actions that could

generate dust.

Close the container immediately after use to prevent the release of dust and to protect the

compound from atmospheric moisture.[5][8]

In Reactions:

Add the compound to the reaction vessel slowly and carefully.

If dissolving the compound, add the solvent to the solid to minimize dust formation.

Ensure that the reaction apparatus is properly assembled and secured.

Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[5]

Do not eat, drink, or smoke in the laboratory.[5][8]

Emergency Procedures
In the event of an accidental exposure or spill, a swift and informed response is crucial.

Spill Response Workflow
Caption: Workflow for responding to a spill of 4-Bromo-3-fluoro-2-methylpyridine HBr.

Detailed Spill Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.[5]

Assess the Situation: From a safe distance, assess the size of the spill.

Small Spills (<1g):
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If you are trained and have the appropriate PPE, proceed with the cleanup.

Wear double gloves, safety goggles, and a lab coat.

Cover the spill with an inert absorbent material like vermiculite or sand to prevent further

dispersal.[5]

Carefully scoop the material into a labeled, sealable container for hazardous waste.[7]

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (>1g):

Do not attempt to clean it up yourself.

Evacuate the laboratory and close the doors.

Contact your institution's Environmental Health and Safety (EH&S) department

immediately.

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek medical attention.[4][5]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][5]

Storage and Disposal
Proper storage and disposal are critical components of the chemical's life cycle management.
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Storage: Store 4-Bromo-3-fluoro-2-methylpyridine HBr in a tightly sealed container in a

cool, dry, and well-ventilated area.[10][11] Keep it away from incompatible materials such as

strong oxidizing agents and strong bases.[11]

Disposal: Dispose of unused material and its container as hazardous waste in accordance

with all applicable federal, state, and local regulations. Do not dispose of it down the drain.

[10]

Conclusion
4-Bromo-3-fluoro-2-methylpyridine HBr is a valuable compound for chemical synthesis, but

it requires careful and informed handling. By understanding its potential hazards, implementing

robust safety protocols, and being prepared for emergencies, researchers can work with this

compound safely and effectively. The principles of risk assessment, use of appropriate

engineering and personal protective controls, and adherence to established safe laboratory

practices are the cornerstones of a strong safety culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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